Cas no 2229663-11-8 (tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate
• CAS No: 2229663-11-8
• MF: C₁₇H₂₃FN₂O₂
• MW: 306.375128030777
• CID: 6338372
• PubChem ID: 165783787
• Update Time: 2025-05-20

tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate
• tert-butyl 2-[2-(4-fluorophenyl)ethenyl]piperazine-1-carboxylate
• EN300-1888253
• 2229663-11-8

• Inchi： 1S/C17H23FN2O2/c1-17(2,3)22-16(21)20-11-10-19-12-15(20)9-6-13-4-7-14(18)8-5-13/h4-9,15,19H,10-12H2,1-3H3/b9-6+
• InChI Key： SNNCUBLODSCQIH-RMKNXTFCSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.17435614g/mol
• Monoisotopic Mass: 306.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate (CAS No. 2229663-11-8)

Tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate, identified by its CAS number 2229663-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate incorporates several key features that contribute to its potential applications. The presence of a tert-butyl group provides steric stability, while the piperazine ring enhances solubility and bioavailability in biological systems. Additionally, the 4-fluorophenyl moiety introduces electronic properties that can influence interactions with biological targets, making this compound a promising scaffold for medicinal chemistry.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate central nervous system (CNS) activity. Compounds with structural similarities to tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate have been investigated for their potential role in treating neurological disorders such as depression, anxiety, and schizophrenia. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can enhance metabolic stability and binding affinity to specific receptors.

One of the most compelling aspects of tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate is its versatility in chemical synthesis. Researchers have leveraged its framework to develop derivatives with enhanced pharmacological properties. For instance, modifications to the piperazine ring or the ethyl side chain have led to compounds with improved selectivity and reduced side effects. These advancements underscore the importance of this molecule as a building block for future therapeutics.

The synthesis of tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorophenyl group necessitates specialized techniques to ensure high yield and purity. Recent innovations in catalytic methods have made it possible to produce this compound more efficiently, paving the way for large-scale applications in pharmaceutical manufacturing.

From a biochemical perspective, the interaction between tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate and biological targets remains an active area of research. Studies have shown that this compound can interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. The unique combination of structural elements—such as the tert-butyl group, the piperazine ring, and the fluorophenyl moiety—makes it an attractive candidate for designing drugs with tailored pharmacological profiles.

The potential therapeutic applications of tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate extend beyond CNS disorders. Preliminary research suggests that this compound may have anti-inflammatory and analgesic properties, making it relevant for treating conditions such as chronic pain and autoimmune diseases. The ability to fine-tune its chemical structure allows researchers to explore multiple therapeutic avenues simultaneously.

In conclusion, tert-butyl 2-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate (CAS No. 2229663-11-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility and potential biological activity, position it as a cornerstone for future drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.